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Compound of Interest

Compound Name: Methyl butyrate

Cat. No.: B153709 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl Butyrate

Methyl butyrate, also known as methyl butanoate, is an ester with the chemical formula

C₅H₁₀O₂.[1] It is a colorless liquid at room temperature, recognized by its fruity odor, often

compared to apples or pineapples.[1][2][3] This compound is utilized as a flavoring agent in the

food industry, an ingredient in perfumes, and as a solvent for various industrial applications.[1]

Due to its high flammability and potential health hazards, a thorough understanding of its safety

profile and proper handling procedures is crucial for researchers, scientists, and professionals

in drug development.[4][5]

Chemical and Physical Properties
The following tables summarize the key quantitative data for methyl butyrate, providing a

quick reference for its physical and chemical characteristics.

Table 1: Physical Properties of Methyl Butyrate
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Property Value

Molecular Weight 102.13 g/mol [2][6]

Appearance Clear, colorless liquid[2][7]

Odor Apple-like, fruity[2][8]

Boiling Point 102-103 °C (216-217 °F)[6][9]

Melting Point -85 °C to -84 °C (-121 °F to -119 °F)[6][9]

Specific Gravity 0.898 g/cm³ at 25 °C[9]

Vapor Pressure 32 hPa at 20 °C (68 °F)[9]

Vapor Density 3.5 (Air = 1)[10]

| Water Solubility | Slightly soluble (1:60 ratio)[1][7] |

Table 2: Safety and Flammability Data

Property Value

Flash Point 11.67 °C (53 °F) to 14 °C (57 °F)[1][2][9]

Flammability Highly flammable liquid and vapor[4][6][9]

Lower Explosive Limit (LEL) 0.9%[10]

Upper Explosive Limit (UEL) 3.5%[10]

| NFPA 704 Rating | Health: 0, Flammability: 3, Reactivity: 0[11] |

Hazard Identification and Toxicology
Methyl butyrate is classified as a highly flammable liquid and vapor (Category 2).[6] The

primary health hazards are associated with irritation upon contact.[8]

Acute Health Effects:

Inhalation: Breathing in vapors can irritate the nose, throat, and respiratory tract.[5][8]
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Skin Contact: May cause skin irritation.[5] It is recognized that methyl butyrate can be

absorbed through the skin, potentially increasing exposure.[8]

Eye Contact: Direct contact can cause irritation.[5][8]

Ingestion: May be harmful if swallowed.[5]

Chronic Health Effects:

There is currently no data to suggest that methyl butyrate is carcinogenic or causes

reproductive toxicity.[5][8]

Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize the risks associated with

methyl butyrate.

Safe Handling Protocol
Ventilation: Use only in well-ventilated areas, preferably within a chemical fume hood, to

keep airborne concentrations low.[8][9]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and hot surfaces.[4][5][6] "No Smoking" policies must be strictly enforced.[4][5][6]

Electrostatic Discharge: Take precautionary measures against static discharge.[4][12] Use

explosion-proof electrical, ventilating, and lighting equipment.[4][9] All containers and

receiving equipment must be grounded and bonded.[4][9]

Personal Contact: Avoid contact with skin and eyes and avoid inhaling vapors.[5]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[5][6] Do not eat, drink, or smoke in work areas.[8] Contaminated clothing should be

removed promptly and laundered before reuse.[5][8]

Storage Conditions
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Container: Store in a tightly closed container.[4][8] Containers that have been opened must

be carefully resealed and kept upright.[5]

Location: Store in a cool, dry, and well-ventilated area.[4][8][9]

Incompatibilities: Store away from incompatible materials.[8]

Incompatible Materials
Methyl butyrate is incompatible with the following substances and can undergo hazardous

reactions:

Oxidizing Agents: Such as perchlorates, peroxides, and nitrates.[8]

Strong Acids: Such as hydrochloric, sulfuric, and nitric acids.[8]

Strong Bases: Such as sodium hydroxide and potassium hydroxide.[8]

Alkali Metals and Hydrides: Mixing can generate flammable hydrogen gas.[10]
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Caption: Logical relationships of methyl butyrate incompatibilities.

Emergency Procedures
First Aid Measures Protocol
In all cases of exposure, it is advised to consult a physician and show them the Safety Data

Sheet.[5][6]

Inhalation:

Remove the person from the exposure area to fresh air.[8]
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If breathing is difficult or has stopped, provide artificial respiration.[6][9]

Seek immediate medical attention.[9]

Skin Contact:

Immediately remove all contaminated clothing.[4][9]

Wash the affected skin area with soap and plenty of water.[6][8]

If skin irritation persists, consult a physician.[6]

Eye Contact:

Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[5][8]

Remove contact lenses if present and easy to do so.[4]

Seek medical advice.[5]

Ingestion:

DO NOT induce vomiting.[5][6]

Rinse the mouth with water.[5][6]

Never give anything by mouth to an unconscious person.[5][6]

Seek immediate medical attention.[9]

Caption: Emergency first aid workflow for methyl butyrate exposure.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[6][8]

Unsuitable Extinguishing Media: Using a direct water jet may be ineffective and spread the

fire.[8]
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Specific Hazards: Methyl butyrate is a flammable liquid.[8] Vapors are heavier than air and

may travel to a source of ignition and flash back.[8][10] Containers may explode when

heated.[8][10] Hazardous decomposition products like carbon oxides are formed in a fire.[5]

[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Accidental Release and Spill Cleanup Protocol
Evacuation and Isolation: Evacuate all non-essential personnel from the spill area.[8] Isolate

the leak or spill area immediately.[10]

Remove Ignition Sources: Eliminate all ignition sources (sparks, flames, hot surfaces) from

the immediate area.[5][8][10]

Ventilation: Ensure adequate ventilation of the area.[5][6]

Containment: Prevent the spill from entering drains, sewers, or confined spaces.[6][8]

Absorption:

Cover the spill with a non-combustible absorbent material such as dry lime, sand, or soda

ash.[8]

Use clean, non-sparking tools to collect the absorbed material.[10]

Disposal:

Place the collected material into a suitable, covered container for disposal.[8]

Dispose of the waste in accordance with local, state, and federal regulations. It may need

to be treated as hazardous waste.[8]

Decontamination: Ventilate and wash the spill area thoroughly after the cleanup is complete.

[8]
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Caption: Experimental workflow for handling a methyl butyrate spill.
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Personal Protective Equipment (PPE)
To ensure the safety of personnel, the use of appropriate Personal Protective Equipment is

mandatory when handling methyl butyrate.

Eye/Face Protection: Wear impact-resistant safety glasses with side shields or chemical

safety goggles.[8] A face shield may be necessary for tasks with a high splash potential.[6][8]

Skin Protection:

Gloves: Wear solvent-resistant gloves (e.g., Nitrile rubber).[5][8] Gloves must be inspected

for integrity before use.[6]

Clothing: Wear protective clothing to prevent skin contact.[8] For significant exposure risk,

flame-retardant, antistatic protective clothing is recommended.[5][6]

Respiratory Protection: If engineering controls like local exhaust ventilation are insufficient to

control exposure, a MSHA/NIOSH-approved respirator should be worn.[8] The employer

must have a written respiratory protection program that complies with OSHA 1910.134.[8]

This guide provides a comprehensive overview of the safety data and handling precautions for

methyl butyrate. Adherence to these protocols is paramount for maintaining a safe laboratory

and work environment. Always refer to the specific Safety Data Sheet provided by the

manufacturer for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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